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Compound of Interest

Compound Name: 4'-Hydroxy diclofenac-d4

Cat. No.: B020009

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4'-Hydroxy diclofenac-d4, a key
deuterated metabolite of the widely used non-steroidal anti-inflammatory drug (NSAID),
diclofenac. This document is intended to serve as a valuable resource for researchers and
professionals involved in drug metabolism studies, pharmacokinetic analysis, and bioanalytical
method development.

Compound Overview

4'-Hydroxy diclofenac-d4 is the deuterium-labeled form of 4'-hydroxydiclofenac, the major
oxidative metabolite of diclofenac. The incorporation of four deuterium atoms on the
phenylacetic acid ring provides a stable isotopic label, making it an ideal internal standard for
guantitative analysis by mass spectrometry. Its primary application lies in accurately measuring
the concentration of 4'-hydroxydiclofenac in biological matrices, which is crucial for
understanding the metabolism and disposition of diclofenac.

Chemical and Physical Properties

A summary of the key quantitative data for 4'-Hydroxy diclofenac-d4 is presented in the table
below. This information has been compiled from various commercial suppliers and scientific
literature.
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Property Value

CAS Number 254762-27-1

Molecular Formula C14H7D4CI2NO3

Molecular Weight 316.17 g/mol

Purity Typically >95% to >98.92%
Appearance Purple Solid

Soluble in Ethanol (~30 mg/mL), DMSO (~30

Solubility mg/mL), and Dimethylformamide (DMF) (~30
mg/mL)
Storage Temperature -20°C

Metabolic Pathway of Diclofenac

Diclofenac undergoes extensive metabolism in the liver, primarily mediated by cytochrome
P450 (CYP) enzymes. The formation of 4'-hydroxydiclofenac is the principal metabolic
pathway, predominantly catalyzed by the CYP2C9 isoenzyme. This hydroxylation reaction is a
critical step in the detoxification and elimination of diclofenac from the body. The resulting
metabolite can be further conjugated prior to excretion.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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